![molecular formula C10H19Cl2N3 B6277816 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride CAS No. 2763759-89-1](/img/no-structure.png)
2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride
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Overview
Description
2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride, also known as 4-methyl-1H-pyrazol-1-yl-2-methyl-piperidine dihydrochloride or 4-MMPP, is an organic compound with a molecular formula of C10H18Cl2N2. It is a white crystalline solid that is soluble in water and organic solvents. 4-MMPP is a synthetic molecule that has been used in the synthesis of various other compounds, including drugs and other bioactive molecules. It is also used in a variety of scientific applications, such as in the study of enzyme-catalyzed reactions, as a reagent in organic synthesis, and as a ligand in metal-catalyzed reactions.
Mechanism of Action
The mechanism of action of 4-MMPP is not fully understood, but it is thought to act as an inhibitor of certain enzymes. Specifically, it is believed to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory compounds. By inhibiting COX-2, 4-MMPP may reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-MMPP are not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory compounds. Inhibition of COX-2 may reduce inflammation and pain. Additionally, 4-MMPP has been shown to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-MMPP in laboratory experiments is that it is a relatively inexpensive and easily accessible compound. Additionally, it is soluble in both water and organic solvents, making it easy to work with. The main limitation of using 4-MMPP in laboratory experiments is that it is not very stable, and can degrade over time.
Future Directions
Future research on 4-MMPP may focus on understanding its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research may focus on the development of new synthetic methods for the production of 4-MMPP, as well as the development of new applications for the compound. Additionally, further research may focus on the development of new formulations of 4-MMPP that are more stable and have improved solubility. Finally, further research may focus on the development of new methods for the detection and quantification of 4-MMPP in biological samples.
Synthesis Methods
4-MMPP is synthesized by a process known as an alkylation reaction, which is a type of organic reaction in which an alkyl group is transferred from one molecule to another. In the case of 4-MMPP, the alkyl group is a 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloridepyrazol-1-yl group, which is transferred from a piperidine molecule to a methyl group. The reaction is catalyzed by a strong acid, such as sulfuric acid, and takes place in an organic solvent, such as dichloromethane. The product of the reaction is 4-MMPP, which is then isolated and purified.
Scientific Research Applications
4-MMPP has been used in various scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in metal-catalyzed reactions, and as a tool in the study of enzyme-catalyzed reactions. Additionally, 4-MMPP has been used in the synthesis of various other compounds, such as drugs and other bioactive molecules.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride involves the reaction of 4-methyl-1H-pyrazole with piperidine followed by the addition of a methyl group to the resulting compound. The final step involves the formation of the dihydrochloride salt of the compound.", "Starting Materials": [ "4-methyl-1H-pyrazole", "piperidine", "methyl iodide", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 4-methyl-1H-pyrazole is reacted with piperidine in the presence of sodium hydroxide to form 2-(piperidin-1-yl)-4-methylpyrazine.", "Step 2: Methyl iodide is added to the reaction mixture from step 1 to form 2-(piperidin-1-yl)-4-methyl-1-(methylpyridin-1-ium)iodide.", "Step 3: The resulting compound from step 2 is treated with hydrochloric acid to form 2-(piperidin-1-yl)-4-methyl-1-(methylpyridin-1-ium)iodide dihydrochloride.", "Step 4: The dihydrochloride salt from step 3 is treated with sodium hydroxide to form 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine.", "Step 5: The final compound is obtained by treating the compound from step 4 with hydrochloric acid to form 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride." ] } | |
CAS RN |
2763759-89-1 |
Molecular Formula |
C10H19Cl2N3 |
Molecular Weight |
252.2 |
Purity |
95 |
Origin of Product |
United States |
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